2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(furan-2-ylmethyl)acetamide
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Description
2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
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Scientific Research Applications
Pyrazole and Pyrimidine Derivatives in Medicinal Chemistry
Synthesis and Biological Activities Pyrazole and pyrimidine derivatives are pivotal in medicinal chemistry, serving as core structures for developing pharmacologically active compounds. Their synthesis often involves condensation followed by cyclization, utilizing reagents like phosphorus oxychloride and dimethyl formamide to achieve heterocyclic skeletons with significant yields. These compounds exhibit a broad spectrum of biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial effects, highlighting their utility as templates for drug discovery and development (Dar & Shamsuzzaman, 2015).
Privileged Scaffolds in Drug Discovery The pyrazolo[1,5-a]pyrimidine scaffold is considered a privileged structure in drug discovery, offering a foundation for crafting drug-like candidates with diverse medicinal properties. This scaffold's versatility in structural-activity relationship (SAR) studies enables the derivation of lead compounds for various disease targets. Its broad application underscores the potential for further exploration and exploitation in developing new therapeutic agents (Cherukupalli et al., 2017).
Applications Beyond Pharmacology
Optoelectronic Materials Quinazoline and pyrimidine derivatives also find applications in optoelectronics, where their integration into π-extended conjugated systems facilitates the creation of novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. This versatility demonstrates the potential of such compounds beyond pharmacological uses, suggesting opportunities for innovation in materials science and engineering (Lipunova et al., 2018).
Properties
IUPAC Name |
2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O3/c1-13-5-3-7-17(14(13)2)25-19-16(10-23-25)20(27)24(12-22-19)11-18(26)21-9-15-6-4-8-28-15/h3-8,10,12H,9,11H2,1-2H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCRLKERZQFEYAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NCC4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.